Cas no 4609-89-6 (Pentane, 2-nitro-)

• Product Name: Pentane, 2-nitro-
• CAS No: 4609-89-6
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 930196
• PubChem ID: 145756
• Update Time: 2025-04-19

Pentane, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 2-nitro-
• 2-nitropentane
• Pentane, 2-nitro
• 4609-89-6
• 2-Nitropentane #
• SCHEMBL267634
• DTXSID60963501
• 2-nitro-pentane

• Inchi： 1S/C5H11NO2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3
• InChI Key： JOIWPCUDRRYOQH-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCC)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 0.9380
• Melting Point: 24.33°C (estimate)
• Boiling Point: 168.95°C (estimate)
• Refractive Index: 1.4090
• PSA: 43.14